Cas no 59020-80-3 (1-(4-methyl-1,3-thiazol-2-yl)butan-1-one)
59020-80-3 structure
Product Name:1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
CAS No:59020-80-3
MF:C8H11NOS
MW:169.244040727615
CID:340150
PubChem ID:20560347
Update Time:2025-04-19
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 1-(4-methyl-2-thiazolyl)-
- 1-(4-methyl-1,3-thiazol-2-yl)butan-1-one
- 59020-80-3
- DTXSID20608729
- SCHEMBL6840487
- EN300-1268919
-
- Inchi: 1S/C8H11NOS/c1-3-4-7(10)8-9-6(2)5-11-8/h5H,3-4H2,1-2H3
- InChI Key: FTZZKKIBOVBULE-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C(CCC)=O
Computed Properties
- Exact Mass: 169.05623
- Monoisotopic Mass: 169.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268919-1.0g |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268919-50mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-100mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 100mg |
$615.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-250mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 250mg |
$642.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-500mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 500mg |
$671.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-1000mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 1000mg |
$699.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-2500mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 2500mg |
$1370.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-5000mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 5000mg |
$2028.0 | 2023-10-02 | ||
| Enamine | EN300-1268919-10000mg |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one |
59020-80-3 | 10000mg |
$3007.0 | 2023-10-02 |
1-(4-methyl-1,3-thiazol-2-yl)butan-1-one Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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